Cas no 175696-74-9 (3-Piperidin-1-ylbenzonitrile)

3-Piperidin-1-ylbenzonitrile Properties

Names and Identifiers

• 3-(Piperidin-1-yl)benzonitrile
• 3-PIPERIDIN-1-YLBENZONITRILE
• 3-piperidinobenzonitrile
• 3-piperidylbenzenecarbonitrile
• 3-(1-piperidinyl)benzonitrile
• 3-Piperidine-1-ylbenzonitrile
• A812105
• IMEMJQTXKKOYGR-UHFFFAOYSA-N
• Benzonitrile, 3-(1-piperidinyl)-
• SCHEMBL4468086
• W-206230
• DTXSID60427633
• AKOS006345245
• SB41286
• MFCD07368527
• CS-0207016
• (3R,4R)-3,4-Difluoro-1-pyrrolidinecarboxylicacidphenylmethylesterhydrochloride
• 175696-74-9
• 3-piperidin-1-yl-benzonitrile
• F14690
• TS-02614
• FT-0692259
• 3-Piperidin-1-ylbenzonitrile97%
• 3-Piperidinobenzonitrile
• 3-piperidin-1-ylbenzonitrile
• DB-065116
• +Expand

• MDL： MFCD07368527
• InChIKey： IMEMJQTXKKOYGR-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14N2/c13-10-11-5-4-6-12(9-11)14-7-2-1-3-8-14/h4-6,9H,1-3,7-8H2
• SMILES： C1CCN(CC1)C2=CC=CC(=C2)C#N

Computed Properties

• Exact Mass: 186.11600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 186.115698455g/mol
• Heavy Atom Count: 14
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 27Ų

Experimental Properties

• LogP: 2.61358
• PSA: 27.03000
• Melting Point: 133 °C